Cas no 1806771-88-9 (2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine
• CAS No: 1806771-88-9
• MF: C₈H₈F₃N
• MW: 175.151032447815
• CID: 4847540
• Update Time: 2025-06-08

2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H8F3N/c1-5-2-3-6(4-9)12-7(5)8(10)11/h2-3,8H,4H2,1H3
• InChI Key： AYFVLMJDLUVMLK-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=C(CF)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine

Professional Introduction to 2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine (CAS No. 1806771-88-9)

2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine, identified by its CAS number 1806771-88-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine family, which is renowned for its diverse applications in medicinal chemistry due to its versatile structural framework. The presence of multiple fluorine atoms and a methyl group at strategic positions in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine consists of a pyridine ring substituted with a difluoromethyl group at the 2-position, a fluoromethyl group at the 6-position, and a methyl group at the 3-position. This specific arrangement of functional groups enhances its reactivity and makes it an attractive candidate for further derivatization in drug discovery programs. The fluorine atoms, in particular, contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their potential benefits in improving drug efficacy and pharmacokinetic profiles. The difluoromethyl and fluoromethyl substituents are known to enhance binding affinity to biological targets, increase metabolic stability, and reduce susceptibility to enzymatic degradation. These properties have made fluorinated pyridines valuable scaffolds in the design of small-molecule drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the role of 2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. The unique electronic properties conferred by the fluorine atoms allow for precise tuning of the molecule's interactions with the enzyme active site, leading to improved therapeutic outcomes.

Another area where this compound has shown promise is in the development of antiviral agents. The structural features of 2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine make it an excellent candidate for designing inhibitors that target viral proteases and polymerases. These enzymes are essential for viral replication and are critical targets for antiviral drug development. By leveraging the compound's reactivity and stability, researchers can create novel antiviral drugs with enhanced potency and reduced side effects.

The synthesis of 2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to introduce the fluorinated substituents into the pyridine core. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is crucial for characterizing the compound's structure and confirming its purity.

In conclusion, 2-(Difluoromethyl)-6-(fluoromethyl)-3-methylpyridine (CAS No. 1806771-88-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research in fluorinated pyridines continues to advance, this compound is expected to play an increasingly important role in drug discovery and development efforts worldwide.